Catalytic oxygen evolution from hydrogen peroxide by trans-[Co(en)2Cl2]@InBTB metal–organic framework catalytic system†
RSC Advances Pub Date: 2022-05-12 DOI: 10.1039/D2RA02208G
Abstract
The diethylammonium counter-cations of the [Et2NH2]3[In3(BTB)4] metal–organic framework (InBTB MOF, BTB = 1,3,5-benzenetribenzoate) with an anionic framework can be effectively exchanged with cationic trans-[Co(en)2Cl2]+ complex ions through a simple cation-exchange process. The heterogenized trans-[Co(en)2Cl2]+-encapsulated InBTB MOF (trans-[Co(en)2Cl2]@InBTB) catalytic system maintained the activity of the captured trans-[Co(en)2Cl2]+ complex ion for hydrogen peroxide decomposition in aqueous solution under mild reaction conditions. The captured trans-[Co(en)2Cl2]+ complex also exhibited trans–cis isomerization to produce either cis-[Co(en)2Cl2]@InBTB or cis-[Co(en)2(H2O)Cl]@InBTB based on IR spectroscopic investigation. The trans-[Co(en)2Cl2]@InBTB catalytic system showed high recyclability for oxygen evolution from hydrogen peroxide. The catalytic ability of trans-[Co(en)2Cl2]@InBTB was maintained up to seven times of recycling.
![Graphical abstract: Catalytic oxygen evolution from hydrogen peroxide by trans-[Co(en)2Cl2]@InBTB metal–organic framework catalytic system](http://scimg.chem960.com/usr/1/D2RA02208G.jpg)
![Catalytic oxygen evolution from hydrogen peroxide by trans-[Co(en)2Cl2]@InBTB metal–organic framework catalytic system†](https://scimg.chem960.com/usr/1/D2RA02208G.jpg)
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